molecular formula C7H9N B110496 3-Ethylpyridine CAS No. 536-78-7

3-Ethylpyridine

Cat. No. B110496
CAS RN: 536-78-7
M. Wt: 107.15 g/mol
InChI Key: MFEIKQPHQINPRI-UHFFFAOYSA-N
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Description

3-Ethylpyridine is one of the key aroma components of cigar and cigarette smoke . It is also found in eggs, meat, and meat products .


Synthesis Analysis

The synthesis of 3-Ethylpyridine involves a multi-step reaction with two steps . The first step involves acetic acid and ethanol under reflux conditions. The second step involves potassium hydroxide and 2,2’- [1,2-ethanediylbis (oxy)]bisethanol at 140 °C for 4 hours .


Molecular Structure Analysis

The molecular formula of 3-Ethylpyridine is C7H9N . The FT-Raman and FT-IR spectra for 3-Ethylpyridine have been recorded and compared with the harmonic vibrational frequencies calculated using HF/DFT (B3LYP) method .


Physical And Chemical Properties Analysis

3-Ethylpyridine has a molecular weight of 107.15 . It has a refractive index of 1.502 . It has a boiling point of 163-166 °C and a density of 0.954 g/mL at 25 °C .

Scientific Research Applications

Chemical Research

3-Ethylpyridine is a type of organoheterocyclic compound . It is often used in chemical research due to its unique structure and properties. It has a molecular formula of C7H9N and is often used in the synthesis of other complex organic compounds .

Industrial Applications

In the industrial sector, 3-Ethylpyridine is used in the production of various chemicals. Its clear colorless to pale yellow appearance and liquid form make it suitable for use in a variety of industrial processes .

Toxicology Studies

3-Ethylpyridine is a constituent of cigarette smoke . It is used in toxicology studies to identify the toxicants in cigarette smoke solutions and to determine their effective doses using in vitro bioassays .

Analytical Chemistry

In analytical chemistry, 3-Ethylpyridine is used as a standard for various types of analyses. Its known properties and behavior make it an ideal compound for calibration and method validation .

Pharmaceutical Research

3-Ethylpyridine can also be used in pharmaceutical research. Its heterocyclic structure is similar to many bioactive compounds, making it a useful tool in the development and testing of new drugs .

Environmental Science

In environmental science, 3-Ethylpyridine is used in studies related to air quality and pollution. As a constituent of cigarette smoke, it can be used as a marker for the presence of secondhand smoke in indoor environments .

Safety And Hazards

3-Ethylpyridine is classified as a flammable liquid and vapor. It may cause skin irritation, serious eye irritation, and respiratory irritation . It should be kept away from heat, sparks, open flames, and hot surfaces .

properties

IUPAC Name

3-ethylpyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9N/c1-2-7-4-3-5-8-6-7/h3-6H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MFEIKQPHQINPRI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CN=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID6060212
Record name 3-Ethylpyridine
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Molecular Weight

107.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Physical Description

Liquid, Colourless to brownish liquid; Tobacco aroma
Record name 3-Ethylpyridine
Source Human Metabolome Database (HMDB)
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Record name 3-Ethylpyridine
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1314/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Boiling Point

166.00 °C. @ 762.00 mm Hg
Record name 3-Ethylpyridine
Source Human Metabolome Database (HMDB)
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Solubility

370 mg/mL at 196 °C, Soluble in ether; Slightly soluble in water, Soluble (in ethanol)
Record name 3-Ethylpyridine
Source Human Metabolome Database (HMDB)
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Record name 3-Ethylpyridine
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1314/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.951-0.957
Record name 3-Ethylpyridine
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
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Product Name

3-Ethylpyridine

CAS RN

536-78-7
Record name 3-Ethylpyridine
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Record name 3-Ethylpyridine
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Record name Pyridine, 3-ethyl-
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Record name 3-Ethylpyridine
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Record name 3-ethylpyridine
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Record name 3-ETHYLPYRIDINE
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Record name 3-Ethylpyridine
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URL http://www.hmdb.ca/metabolites/HMDB0029734
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Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

-76.9 °C
Record name 3-Ethylpyridine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0029734
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Synthesis routes and methods

Procedure details

In said first reaction scheme, we have found that 5-ethyl-1-phenyl-2-(1H)-pyridone can be made from 3-ethyl pyridine (available from Sigma-Aldrich Corporation, St. Louis, Mo.) which is reacted with NaNH2 in presence of a small amount of oleic acid as a catalyst to speed up the reaction. A general reaction scheme for obtaining 2-amino-5-ethyl pyridine isomer from 3-ethylpyridine is provided in U.S. Pat. No. 5,003,069 to McGill et al, “Chichibabin Reaction,” at Example 12. U.S. Pat. No. 5,003,069 is herein incorporated by reference as if fully set forth herein. In this reaction 3-ethyl pyridine (I) is converted to 2-amino-5-ethylpyridine (II) as well as 2-amino-3-ethylpyridine(III).
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NaNH2
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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